Cas no 944898-81-1 (3-Iodo-4-methoxy-1H-indazole)

3-Iodo-4-methoxy-1H-indazole structure
3-Iodo-4-methoxy-1H-indazole structure
Product Name:3-Iodo-4-methoxy-1H-indazole
CAS No:944898-81-1
Molecular Formula:C8H7N2OI
Molecular Weight:274.05798
MDL:MFCD10696794
CID:1040474
PubChem ID:70700906

3-Iodo-4-methoxy-1H-indazole Properties

Names and Identifiers

    • 3-Iodo-4-methoxy-1H-indazole
    • 1H-Indazole, 3-iodo-4-Methoxy-
    • 3-iodo-4-methoxy-2H-indazole
    • DTXSID70743694
    • F17790
    • 944898-81-1
    • AB58183
    • SCHEMBL14631557
    • DB-348317
    • MDL: MFCD10696794
    • InChIKey: WTBLMJGTCGQTPN-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H7IN2O/c1-12-6-4-2-3-5-7(6)8(9)11-10-5/h2-4H,1H3,(H,10,11)
    • SMILES: COC1=CC=CC2=C1C(=NN2)I

Computed Properties

  • Exact Mass: 273.96031g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 273.96031g/mol
  • Heavy Atom Count: 12
  • Complexity: 167
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.9Ų

Experimental Properties

  • Solubility: Very slightly soluble (0.44 g/l) (25 º C),
  • Density: 1.941±0.06 g/cm3 (20 ºC 760 Torr),

3-Iodo-4-methoxy-1H-indazole Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P005XAS-250mg
3-Iodo-4-methoxy-1H-indazole
944898-81-1 95%
250mg
$89.00 2024-04-19
A2B Chem LLC
AC75636-250mg
3-Iodo-4-methoxy-1H-indazole
944898-81-1 95%
250mg
$57.00 2024-07-18
Alichem
A269002765-5g
3-Iodo-4-methoxy-1H-indazole
944898-81-1 95%
5g
$1013.29 2023-08-31
Ambeed
A490110-5g
3-Iodo-4-methoxy-1H-indazole
944898-81-1 95+%
5g
$658.0
Apollo Scientific
OR305092-1g
3-Iodo-4-methoxy-1H-indazole
944898-81-1
1g
£595.00 2024-05-26
Chemenu
CM150256-1g
3-Iodo-4-methoxy-1H-indazole
944898-81-1 95%
1g
$729 2021-08-05
Crysdot LLC
CD11006851-1g
3-Iodo-4-methoxy-1H-indazole
944898-81-1 95+%
1g
$599 2024-07-19
eNovation Chemicals LLC
D516325-1g
1H-Indazole, 3-iodo-4-methoxy-
944898-81-1 95%
1g
$298 2022-09-07
TRC
I737998-10mg
3-Iodo-4-Methoxy-1h-Indazole
944898-81-1
10mg
45.00
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1533019-5g
3-Iodo-4-methoxy-1H-indazole
944898-81-1 98%
5g
¥7140.00

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:944898-81-1)3-Iodo-4-methoxy-1H-indazole
A859393
Purity:99%
Quantity:5g
Price($):592.0